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Compound of Interest

Compound Name: 2-Methylindanone, (R)-

Cat. No.: B15187570

Essential Safety and Handling Guide for (R)-2-
Methylindanone

This guide provides crucial safety and logistical information for the handling and disposal of
(R)-2-Methylindanone, a compound utilized by researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe management of this
chemical in a laboratory setting.

Physicochemical Data

For safe handling and storage, a summary of the known physical and chemical properties of
the related compound 2-Methyl-1-indanone is provided below. It is recommended to handle
(R)-2-Methylindanone with the same precautions.
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Property Value

Molecular Formula C10H100

Molecular Weight 146.19 g/mol

Appearance Yellow liquid

Melting Point 47-47.5 °C

Boiling Point 93-95 °C at 4 mm Hg

Density 1.064 g/mL at 25 °C

Refractive Index n20/D 1.555

Flash Point >230 °F (>110 °C)

Storage Temperature Room Temperature, sealed in a dry environment

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory to minimize exposure and
ensure a safe working environment.

1. Engineering Controls:

e Always handle (R)-2-Methylindanone within a certified chemical fume hood to minimize
inhalation of any potential vapors or dust.[1]

e Ensure the work area is well-ventilated.[2][3]
o Keep away from open flames, hot surfaces, and other sources of ignition.[1][3][4]
2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Chemical safety goggles are required.[5][6][7] For tasks with a
higher risk of splashing, a face shield should be worn in addition to goggles.[5][8]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[6] For cleaning up
spills or handling larger quantities, heavy chemical-resistant gloves are recommended.[5]
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Body Protection: A flame-resistant lab coat is essential.[5] For tasks with a high splash
hazard, a chemical-resistant apron should also be worn.[5][6]

Respiratory Protection: While working in a fume hood should be sufficient, a respirator may
be necessary for cleaning up large spills.[7]

. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, or vapors.[1]

Wash hands thoroughly after handling the compound.[2]

Contaminated work clothing should not be allowed out of the laboratory.[3]

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][4]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[1][2]

Disposal Plan: Chemical Waste Management

Proper disposal of (R)-2-Methylindanone and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1

2

. Waste Collection:

Collect all waste, including unused product and contaminated disposable PPE, in a
designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been verified.

. Spill Cleanup:

In case of a spill, evacuate the area and ensure adequate ventilation.[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://safety.nmsu.edu/uploads/PPE-Guide-Chemical-Hazards.pdf
https://safety.nmsu.edu/uploads/PPE-Guide-Chemical-Hazards.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.fishersci.com/store/msds?partNumber=AC164110500&productDescription=2-INDANONE%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164110500&productDescription=2-INDANONE%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148785000&productDescription=2-NONANONE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164110500&productDescription=2-INDANONE%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://nrf.aux.eng.ufl.edu/_files/msds/2/2-Butanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164110500&productDescription=2-INDANONE%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Remove all sources of ignition.[1][3]

» For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.[1][2]

» Do not empty spills into drains or sewer systems.[1][3]
3. Final Disposal:
» Dispose of the hazardous waste through a licensed and certified waste disposal company.

» Follow all local, state, and federal regulations for chemical waste disposal.

Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling of (R)-2-Methylindanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

5. safety.nmsu.edu [safety.nmsu.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148785000&productDescription=2-NONANONE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164110500&productDescription=2-INDANONE%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148785000&productDescription=2-NONANONE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15187570?utm_src=pdf-body-img
https://www.benchchem.com/product/b15187570?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC403331000&productDescription=2-BUTANONE+OXIME+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164110500&productDescription=2-INDANONE%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148785000&productDescription=2-NONANONE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://nrf.aux.eng.ufl.edu/_files/msds/2/2-Butanone.pdf
https://safety.nmsu.edu/uploads/PPE-Guide-Chemical-Hazards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

6. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com
[allanchem.com]

7. hazmatschool.com [hazmatschool.com]

8. realsafety.org [realsafety.org]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methylindanone, (R)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187570#personal-protective-equipment-for-
handling-2-methylindanone-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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